![molecular formula C13H12BrN3O3S B1621021 4-bromo-N-[4-(hydrazinecarbonyl)phenyl]benzene-1-sulfonamide CAS No. 59256-25-6](/img/structure/B1621021.png)
4-bromo-N-[4-(hydrazinecarbonyl)phenyl]benzene-1-sulfonamide
Overview
Description
“4-bromo-N-[4-(hydrazinecarbonyl)phenyl]benzene-1-sulfonamide” is a chemical compound with the CAS Number: 59256-25-6 . It has a molecular weight of 370.23 . This compound is a versatile material utilized in various scientific research. Its unique properties enable its application in diverse fields, including pharmaceuticals, materials science, and organic synthesis.
Molecular Structure Analysis
The IUPAC name of this compound is 4-bromo-N-[4-(hydrazinocarbonyl)phenyl]benzenesulfonamide . The InChI code for this compound is 1S/C13H12BrN3O3S/c14-10-3-7-12 (8-4-10)21 (19,20)17-11-5-1-9 (2-6-11)13 (18)16-15/h1-8,17H,15H2, (H,16,18) .Physical And Chemical Properties Analysis
The melting point of “4-bromo-N-[4-(hydrazinecarbonyl)phenyl]benzene-1-sulfonamide” is between 244-245 degrees Celsius .Scientific Research Applications
I have conducted a search for the scientific research applications of 4-bromo-N-[4-(hydrazinecarbonyl)phenyl]benzene-1-sulfonamide, also known as 4-Bromo-N-(4-hydrazinocarbonyl-phenyl)-benzenesulfonamide. Here is a comprehensive analysis focusing on unique applications:
Synthesis of Acylsulfonamides and Acylsulfamides
This compound is used as a reagent in the synthesis of acylsulfonamides and acylsulfamides, which are important intermediates in pharmaceutical research and development .
Therapeutic Applications
The compound has potential therapeutic applications due to its structural similarity to sulfonamide drugs, which are known for their antimicrobial properties. It may serve as a precursor in the synthesis of novel drugs.
Environmental Applications
COX-2 Inhibitors
It has been used in the design and synthesis of new compounds bearing the benzenesulphonamide moiety, which are selective COX-2 inhibitors, potentially useful for treating inflammation .
Antimicrobial Screening
Some derivatives of this compound have shown broad-spectrum antimicrobial activity, suggesting its use in developing new antimicrobial agents .
Enzyme Inhibition
Derivatives of this compound have been tested for enzyme inhibition properties, which is crucial in drug discovery for various diseases .
MilliporeSigma Sigma-Aldrich Evitachem Springer - COX-2 Inhibitors MDPI - Therapeutic Applications
Safety and Hazards
properties
IUPAC Name |
4-bromo-N-[4-(hydrazinecarbonyl)phenyl]benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12BrN3O3S/c14-10-3-7-12(8-4-10)21(19,20)17-11-5-1-9(2-6-11)13(18)16-15/h1-8,17H,15H2,(H,16,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BKMWNNPETITMMY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NN)NS(=O)(=O)C2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12BrN3O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10368087 |
Source
|
| Record name | 4-Bromo-N-[4-(hydrazinecarbonyl)phenyl]benzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10368087 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
370.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
59256-25-6 |
Source
|
| Record name | 4-[[(4-Bromophenyl)sulfonyl]amino]benzoic acid hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=59256-25-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Bromo-N-[4-(hydrazinecarbonyl)phenyl]benzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10368087 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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